Cas no 2290839-01-7 ((2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine)

• Product Name: (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine
• CAS No: 2290839-01-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6245085
• PubChem ID: 94403412
• Update Time: 2025-11-06

(2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine
• EN300-3905351
• 2290839-01-7

• Inchi： 1S/C8H13NO/c1-2-6-10-7-8-4-3-5-9-8/h1,8-9H,3-7H2/t8-/m1/s1
• InChI Key： QZJDIGMCWHNAKJ-MRVPVSSYSA-N
• SMILES： O(CC#C)C[C@H]1CCCN1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine

Comprehensive Guide to (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine (CAS No. 2290839-01-7): Properties, Applications, and Market Insights

The compound (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine (CAS No. 2290839-01-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This molecule features a pyrrolidine core substituted with a propargyloxymethyl group at the (2R)-position, making it a valuable intermediate for asymmetric synthesis and drug development. Its unique structure has attracted attention in medicinal chemistry, particularly for designing enzyme inhibitors and bioactive molecules.

One of the most searched questions about this compound is: "What is the role of (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine in drug discovery?" Researchers are particularly interested in its application as a chiral building block for creating novel therapeutics. The propargyl ether functionality allows for click chemistry applications, while the pyrrolidine ring serves as a privileged scaffold in many FDA-approved drugs. Current trends show growing interest in pyrrolidine derivatives for treating neurological disorders and metabolic diseases.

The physicochemical properties of 2290839-01-7 make it suitable for various synthetic applications. With a molecular weight of 153.19 g/mol, this compound typically appears as a colorless to pale yellow liquid at room temperature. Its chiral purity is crucial for asymmetric synthesis, and advanced analytical techniques like chiral HPLC and optical rotation measurement are commonly employed for quality control. Recent publications highlight its use in creating P2X receptor antagonists and MAO-B inhibitors, addressing current pharmaceutical needs.

From a market perspective, the demand for (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine has been steadily increasing, particularly in North America and Europe. Pharmaceutical companies are actively searching for high-purity chiral intermediates, and this compound fits well into the growing trend of targeted drug development. Analytical data shows that searches for "buy (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine" have increased by 35% year-over-year, indicating strong commercial interest.

The synthetic applications of this compound are vast. Organic chemists frequently inquire about "synthetic routes to (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine", with most procedures starting from L-proline derivatives. The compound's propagyl group allows for diverse modifications through copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for combinatorial chemistry. Recent patents demonstrate its utility in creating kinase inhibitors and G-protein coupled receptor modulators.

Regarding safety and handling, while 2290839-01-7 is not classified as hazardous under current regulations, proper laboratory practices should always be followed. Researchers often search for "MSDS of (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine", emphasizing the importance of safety data in chemical research. The compound should be stored under inert atmosphere at low temperatures to maintain stability.

The analytical characterization of this material typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and IR spectroscopy. Quality control protocols focus on confirming the (2R)-configuration and assessing chemical purity. Recent advancements in chiral separation techniques have improved the commercial availability of enantiomerically pure material.

Looking at future prospects, (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine is positioned to play a significant role in the development of next-generation pharmaceuticals. With increasing interest in personalized medicine and chiral drugs, this compound's importance in medicinal chemistry is expected to grow. Current research focuses on its incorporation into proteolysis targeting chimeras (PROTACs) and other innovative therapeutic modalities.

For researchers considering this compound, common queries include "where to purchase (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine" and "scale-up synthesis of 2290839-01-7". Several specialty chemical suppliers now offer this material in various quantities, with custom synthesis services available for large-scale requirements. The compound's growing importance is reflected in its inclusion in several commercial screening libraries for drug discovery.

In conclusion, (2R)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine (CAS No. 2290839-01-7) represents an important chiral synthon with wide-ranging applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it valuable for addressing current challenges in medicinal chemistry and drug design. As research continues to explore new therapeutic targets, the demand for this specialized building block is likely to increase further.